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Compound of Interest

Compound Name: 5-Fluoro-2-iodoaniline

Cat. No.: B1304776 Get Quote

In-Depth Technical Guide to the Physical
Properties of 5-Fluoro-2-iodoaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Fluoro-2-iodoaniline, a key intermediate in various synthetic applications, including

pharmaceutical drug development. This document details the compound's melting point and

solubility characteristics, outlines experimental protocols for their determination, and presents a

logical workflow for its synthesis.

Core Physical Properties
The physical characteristics of 5-Fluoro-2-iodoaniline are fundamental to its handling,

application in synthesis, and formulation. Below is a summary of its key physical data.
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Property Value Reference

Molecular Formula C₆H₅FIN N/A

Molecular Weight 237.01 g/mol

Appearance Solid [1]

Melting Point 41-45 °C [1]

Solubility

While specific quantitative data

for 5-Fluoro-2-iodoaniline is not

readily available, anilines as a

class are generally slightly

soluble in water and exhibit

greater solubility in organic

solvents.

N/A

Experimental Protocols
Accurate determination of physical properties is crucial for the consistent application of

chemical compounds. The following sections describe standardized experimental

methodologies for measuring the melting point and assessing the solubility of 5-Fluoro-2-
iodoaniline.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.[2][3][4] A sharp melting

range typically signifies a high degree of purity, whereas a broad melting range often indicates

the presence of impurities.[4]

Methodology:

Sample Preparation: A small amount of finely powdered, dry 5-Fluoro-2-iodoaniline is

packed into a capillary tube to a height of 1-2 mm.[2][4]

Apparatus: A calibrated melting point apparatus, such as a Mel-Temp or a similar digital

device, is used.[5]
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Initial Determination: A rapid heating rate (approximately 10-20 °C per minute) is employed

to quickly determine an approximate melting range.[5]

Precise Determination: The apparatus is allowed to cool. A fresh sample is then heated at a

much slower rate, typically 1-2 °C per minute, starting from a temperature about 10-15 °C

below the approximate melting point.[5]

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid are recorded as the melting point range.

Solubility Assessment
Understanding the solubility of 5-Fluoro-2-iodoaniline in various solvents is essential for its

use in reactions, purification, and formulation.

General Methodology for Qualitative and Semi-Quantitative Assessment:

Solvent Selection: A range of common laboratory solvents of varying polarities should be

selected (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene,

hexane).

Sample Preparation: A known mass of 5-Fluoro-2-iodoaniline (e.g., 10 mg) is added to a

standard volume of each solvent (e.g., 1 mL) in separate vials at a controlled temperature

(e.g., 25 °C).

Observation: The vials are agitated (e.g., using a vortex mixer) for a set period. The solubility

is then visually assessed and categorized (e.g., soluble, partially soluble, insoluble).

Semi-Quantitative Analysis: For solvents in which the compound appears soluble,

incremental amounts of the solute can be added until saturation is reached to determine an

approximate solubility limit.

Synthesis Workflow
5-Fluoro-2-iodoaniline can be synthesized through various routes. A common approach

involves the iodination of a corresponding fluoroaniline. The following diagram illustrates a

logical workflow for a representative synthesis.
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Diagram 1: Synthetic Workflow for Halogenated Anilines
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Diagram 1: Synthetic Workflow for Halogenated Anilines
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This generalized workflow, adapted from the synthesis of a similar compound, illustrates the

key steps from starting material to the purified final product.[6]

Role in Drug Development
Halogenated anilines, including 5-Fluoro-2-iodoaniline, are valuable building blocks in

medicinal chemistry. The incorporation of fluorine atoms into drug candidates can enhance

metabolic stability, lipophilicity, and binding affinity.[7] For instance, the related compound 2-

Fluoro-4-iodoaniline is a known component of TAK-733, a selective inhibitor of MEK2,

highlighting the potential of such scaffolds in targeting signaling pathways implicated in

diseases like cancer.[8] The logical relationship for the utility of such compounds in drug

discovery is outlined below.
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Diagram 2: Role of Fluoro-iodoanilines in Drug Discovery
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Diagram 2: Role of Fluoro-iodoanilines in Drug Discovery

This guide serves as a foundational resource for professionals working with 5-Fluoro-2-
iodoaniline. The provided data and protocols are intended to support safe and effective

laboratory practices and to facilitate its application in synthetic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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